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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key data for N-Isopropylmethylamine
(CAS No: 4747-21-1), a secondary amine utilized in various chemical syntheses, including the
preparation of pharmaceutical compounds. Data has been aggregated and cross-referenced
from major chemical databases to provide a reliable and objective overview of its
physicochemical properties and spectral information.

Data Presentation: A Comparative Overview

Quantitative data for N-lsopropylmethylamine has been compiled from various sources to
facilitate easy comparison. The following table summarizes these key physical and chemical
properties.
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Experimental Protocols
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Detailed experimental protocols for the characterization of N-lsopropylmethylamine are not
always available in the cited databases. Therefore, this section provides generalized, standard
methodologies for the key experiments.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil (e.g., mineral oil), and a heat source.

e Procedure:
o A small amount of N-Isopropylmethylamine is placed in the small test tube.
o The capillary tube is placed in the test tube with the open end submerged in the liquid.

o The test tube is attached to the thermometer and placed in the Thiele tube containing the
heating oil.

o The Thiele tube is gently heated. A stream of bubbles will emerge from the capillary tube.

o The heat is removed, and the temperature at which the liquid is drawn into the capillary
tube is recorded as the boiling point.

'H NMR Spectroscopy

This provides information on the chemical structure of the molecule.
e Apparatus: Nuclear Magnetic Resonance (NMR) spectrometer.
e Procedure:

o A dilute solution of N-lsopropylmethylamine is prepared in a deuterated solvent (e.g.,
CDCls).

o A small amount of a reference standard, such as tetramethylsilane (TMS), is added.

o The solution is transferred to an NMR tube.
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o The NMR tube is placed in the spectrometer, and the *H NMR spectrum is acquired.

o The resulting spectrum is processed and analyzed to determine chemical shifts,
integration, and coupling patterns.

Gas Chromatography-Mass Spectrometry (GC-MS)

This technique is used to separate and identify the components of a sample.
o Apparatus: Gas chromatograph coupled to a mass spectrometer.
e Procedure:

o Adilute solution of N-Isopropylmethylamine is prepared in a volatile solvent (e.qg.,
dichloromethane).

o A small volume of the solution is injected into the GC.

o The sample is vaporized and carried by an inert gas through a capillary column, which
separates the components based on their boiling points and interactions with the column's
stationary phase.

o The separated components then enter the mass spectrometer, where they are ionized and
fragmented.

o The resulting mass spectrum provides a molecular fingerprint that can be used to identify
the compound.

Mandatory Visualization

The following diagrams illustrate key logical relationships and experimental workflows relevant
to N-Isopropylmethylamine.
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Caption: Workflow for cross-referencing N-Isopropylmethylamine data.
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Caption: Generalized synthesis pathway for N-lsopropylmethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to N-Isopropylmethylamine:
Cross-Referencing Key Chemical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-
data-from-different-chemical-databases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-data-from-different-chemical-databases
https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-data-from-different-chemical-databases
https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-data-from-different-chemical-databases
https://www.benchchem.com/product/b134641#cross-referencing-n-isopropylmethylamine-data-from-different-chemical-databases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

